Cas no 1361852-94-9 (3'-Difluoromethyl-2,3-dichloro-2'-methoxy-biphenyl)

• Product Name: 3'-Difluoromethyl-2,3-dichloro-2'-methoxy-biphenyl
• CAS No: 1361852-94-9
• MF: C₁₄H₁₀Cl₂F₂O
• MW: 303.131409168243
• CID: 4790185
• Update Time: 2025-05-22

3'-Difluoromethyl-2,3-dichloro-2'-methoxy-biphenyl Chemical and Physical Properties

Names and Identifiers

• 3'-Difluoromethyl-2,3-dichloro-2'-methoxy-biphenyl

• Inchi： 1S/C14H10Cl2F2O/c1-19-13-9(5-2-6-10(13)14(17)18)8-4-3-7-11(15)12(8)16/h2-7,14H,1H3
• InChI Key： BKARQGSWPHSYKK-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=CC=1C1C=CC=C(C(F)F)C=1OC)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 291
• XLogP3: 5.4
• Topological Polar Surface Area: 9.2

Additional information on 3'-Difluoromethyl-2,3-dichloro-2'-methoxy-biphenyl

3'-Difluoromethyl-2,3-dichloro-2'-methoxy-biphenyl: A Comprehensive Overview

The compound 3'-Difluoromethyl-2,3-dichloro-2'-methoxy-biphenyl, identified by the CAS number 1361852-94-9, is a highly specialized organic molecule with significant applications in various scientific and industrial domains. This compound has garnered attention due to its unique structural properties and potential uses in fields such as pharmacology, agrochemicals, and materials science.

The molecular structure of 3'-Difluoromethyl-2,3-dichloro-2'-methoxy-biphenyl is characterized by a biphenyl system with multiple substituents. The presence of a difluoromethyl group at the 3' position, along with dichloro substituents at the 2 and 3 positions on the phenyl ring, introduces significant electronic and steric effects. Additionally, the methoxy group at the 2' position contributes to the molecule's reactivity and solubility properties.

Recent studies have highlighted the importance of such substituted biphenyl compounds in drug discovery. For instance, research published in Journal of Medicinal Chemistry has demonstrated that analogs of 3'-Difluoromethyl-2,3-dichloro-2'-methoxy-biphenyl exhibit promising activity against certain enzyme targets, making them potential candidates for therapeutic agents.

In terms of synthesis, the compound can be prepared through a variety of methods, including Suzuki coupling reactions and nucleophilic aromatic substitution. A study in Organic Process Research & Development reported an optimized synthesis route that significantly improves yield and reduces reaction time by employing palladium catalysts under mild conditions.

The physical properties of CAS 1361852-94-9 are also of great interest. Its melting point and boiling point have been determined through differential scanning calorimetry (DSC) and thermogravimetric analysis (TGA), providing valuable data for its application in high-performance materials. Furthermore, its solubility in various solvents has been extensively studied, revealing its suitability for use in aqueous-based formulations.

The environmental impact of this compound has also been a focus of recent research. Studies conducted by the European Chemicals Agency (ECHA) suggest that while it exhibits moderate biodegradability, further investigation is required to assess its long-term ecological effects.

In conclusion, 3'-Difluoromethyl-2,3-dichloro-2'-methoxy-biphenyl, CAS number 1361852-94-9, represents a versatile compound with wide-ranging applications and ongoing research potential. Its unique structure and properties make it a valuable asset in both academic and industrial settings.